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Compound of Interest

Compound Name: Benzoyl-L-phenylalanine

Cat. No.: B1666696 Get Quote

N-Benzoyl-L-phenylalanine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties,

experimental protocols, and key applications of N-benzoyl-L-phenylalanine. This derivative of

the essential amino acid L-phenylalanine serves as a crucial intermediate in organic synthesis

and has applications in biochemical research and drug discovery.

Core Physical and Chemical Properties
N-benzoyl-L-phenylalanine is a white crystalline solid.[1] It is an N-acyl-L-phenylalanine,

where a benzoyl group is attached to the amino group of L-phenylalanine.[2] This modification

imparts specific chemical characteristics that are leveraged in various scientific applications.

General Properties
The fundamental physical and chemical properties of N-benzoyl-L-phenylalanine are

summarized in the table below for quick reference.
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Property Value Source

Molecular Formula C₁₆H₁₅NO₃ [2][3]

Molecular Weight 269.29 g/mol [2][3]

CAS Number 2566-22-5 [2][3][4]

Appearance White crystalline solid [1]

Melting Point 141-141.5 °C [5][6]

Boiling Point 532 °C at 760 mmHg [1]

IUPAC Name
(2S)-2-benzamido-3-

phenylpropanoic acid
[2]

Solubility
N-benzoyl-L-phenylalanine is soluble in some organic solvents like ethanol and dimethyl

sulfoxide (DMSO).[1] Detailed solubility information is presented below.

Solvent Concentration Observation

DMSO ≥ 2.5 mg/mL (9.28 mM) Clear solution

PEG300/Tween-80/Saline 2.5 mg/mL

A clear solution can be

prepared by adding 100 µL of

a 25.0 mg/mL DMSO stock

solution to 400 µL PEG300,

mixing, adding 50 µL Tween-

80, mixing, and then adding

450 µL Saline.

Experimental Protocols
Detailed methodologies for the synthesis and characterization of N-benzoyl-L-phenylalanine
are critical for its application in research and development.

Synthesis of N-Benzoyl-L-phenylalanine
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Several methods for the synthesis of N-benzoyl-L-phenylalanine have been reported. Two

common procedures are detailed below.

Method 1: Schotten-Baumann Reaction

This classic method involves the acylation of L-phenylalanine with benzoyl chloride in the

presence of a base.

Reactants:

d,l-phenylalanine (165 g)

1 N Sodium Hydroxide (1100 ml + 1000 ml)

Benzoyl chloride (146 g)

5 N Hydrochloric acid

Procedure:

A solution of 165 g of d,l-phenylalanine in 1100 ml of 1 N sodium hydroxide is prepared.

Simultaneously, 1000 ml of 1 N sodium hydroxide and 146 g of benzoyl chloride are added

over a period of 1 hour while maintaining the temperature at 2-5°C.

The reaction mixture is stirred for 3 hours at 5-10°C.

The solution is then acidified to pH 4 with 5 N hydrochloric acid.

The resulting precipitate is collected, washed with water and acetone, and dried.

Yield: 234.5 g (87%) of N-benzoyl phenylalanine with a melting point of 185-188°C.[7]

Method 2: Coupling Reaction with Benzoic Anhydride

This method utilizes benzoic anhydride for the N-acylation of the amino acid.

Reactants:
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L-phenylalanine

Benzoic anhydride (1 mmol)

Glacial Acetic Acid (25 mL)

Procedure:

A solution of the amino acid and benzoic anhydride (1 mmol) in 25 mL of acetic acid is

refluxed for 2 hours.

After cooling to room temperature, the solvent is evaporated under reduced pressure.

The residue is purified by column chromatography (hexane-AcOEt, 70:30).

Yield: 126 mg (47%) of a white solid with a melting point of 141-141.5 °C.[5][6]

A general workflow for the synthesis of N-benzoyl amino acids is depicted in the following

diagram.

Reactants

Reaction Process Product

L-Phenylalanine

Acylation Reaction
(e.g., Schotten-Baumann)

Benzoyl Chloride or
Benzoic Anhydride

Base (e.g., NaOH) or
Coupling Agent

Purification
(e.g., Column Chromatography)

N-Benzoyl-L-phenylalanine

Click to download full resolution via product page
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Caption: General workflow for the synthesis of N-benzoyl-L-phenylalanine.

Spectroscopic Characterization
The structure of N-benzoyl-L-phenylalanine can be confirmed using various spectroscopic

techniques.

¹³C Solid-State NMR Spectroscopy: Studies have been conducted on crystalline and

polycrystalline samples of N-benzoyl-DL-phenylalanine and N-benzoyl-L-phenylalanine,

respectively.[8] These studies help in understanding the molecular structure and hydrogen

bonding patterns in the solid state.[8]

Mass Spectrometry (Electron Ionization): The mass spectrum of N-benzoyl-L-
phenylalanine provides information about its molecular weight and fragmentation pattern,

aiding in its identification.[3]

Biological and Research Applications
N-benzoyl-L-phenylalanine and its derivatives have several applications in biological research

and drug development.

Enzyme Inhibition
N-benzoyl-L-phenylalanine is known to be an inhibitor of chorismate mutase-prephenate

dehydrogenase.[9] This enzyme is involved in the shikimate pathway, which is essential for the

biosynthesis of aromatic amino acids in bacteria, fungi, and plants. Inhibition of this pathway is

a target for the development of herbicides and antimicrobial agents.

Antifungal Activity
Derivatives of N-benzoyl amino acids have been synthesized and evaluated for their antifungal

activity against filamentous fungi such as Fusarium temperatum and Aspergillus fumigatus.[6]

Photo-affinity Labeling
The photoreactive amino acid p-benzoyl-L-phenylalanine (Bpa) is a valuable tool for studying

protein-protein interactions.[10][11] Bpa can be genetically incorporated into a protein of

interest.[11] Upon exposure to UV light (around 350-365 nm), the benzophenone group forms a
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reactive diradical species that can covalently crosslink with interacting proteins in close

proximity.[10] This allows for the "capture" of transient or weak protein-protein interactions for

subsequent identification and analysis.[10]

The workflow for using p-benzoyl-L-phenylalanine in photo-affinity labeling is illustrated

below.

Step 1: Incorporation Step 2: Interaction

Step 3: Crosslinking & Analysis

p-Benzoyl-L-phenylalanine (Bpa) Genetic Incorporation of Bpa into Protein

Target Protein

Bpa-containing Protein Protein-Protein Interaction

Interacting Partner

UV Light (350-365 nm) Covalent Crosslinking Analysis (e.g., Western Blot, Mass Spec)

Click to download full resolution via product page

Caption: Workflow for photo-affinity labeling using p-benzoyl-L-phenylalanine.

Safety and Handling
While N-benzoyl-L-phenylalanine is generally considered to have good safety, standard

laboratory precautions should be followed.[1]

Avoid contact with eyes and skin. In case of accidental contact, rinse immediately with plenty

of water.[1]

Ensure good ventilation to avoid inhaling dust.[1]

Store away from oxidants and strong acids.[1]

This guide provides a comprehensive overview of N-benzoyl-L-phenylalanine for

professionals in research and drug development. The detailed information on its properties,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.smolecule.com/products/s516158
https://www.smolecule.com/products/s516158
https://www.benchchem.com/product/b1666696?utm_src=pdf-body
https://www.benchchem.com/product/b1666696?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666696?utm_src=pdf-body
https://www.benchchem.com/product/b1666696?utm_src=pdf-body
https://www.chembk.com/en/chem/N-Benzoyl-L-phenylalanine
https://www.chembk.com/en/chem/N-Benzoyl-L-phenylalanine
https://www.chembk.com/en/chem/N-Benzoyl-L-phenylalanine
https://www.chembk.com/en/chem/N-Benzoyl-L-phenylalanine
https://www.benchchem.com/product/b1666696?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


synthesis, and applications should serve as a valuable resource for its effective utilization in

scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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